Cas no 2137959-58-9 (2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine)

• Product Name: 2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine
• CAS No: 2137959-58-9
• MF: C₈H₁₅F₃N₂
• MW: 196.213312387466
• CID: 5916225
• PubChem ID: 165467580
• Update Time: 2025-05-26

2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-788608
• 2,2-difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine
• 2137959-58-9
• 2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine

• Inchi： 1S/C8H15F3N2/c9-3-7-1-2-13(4-7)6-8(10,11)5-12/h7H,1-6,12H2
• InChI Key： JFKFMACYSNRZDQ-UHFFFAOYSA-N
• SMILES： FCC1CCN(CC(CN)(F)F)C1

Computed Properties

• Exact Mass: 196.11873297g/mol
• Monoisotopic Mass: 196.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine

Research Brief on 2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine (CAS: 2137959-58-9): Recent Advances and Applications

The compound 2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine (CAS: 2137959-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine as a versatile intermediate in the synthesis of novel fluorinated pharmaceuticals. The presence of two fluorine atoms and a fluoromethylpyrrolidine moiety confers enhanced metabolic stability and bioavailability, making it an attractive candidate for the development of CNS-targeted therapeutics. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, with promising results in preclinical models of anxiety and epilepsy.

In addition to its pharmacological potential, advancements in the synthetic routes for 2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine have been reported. A team at MIT developed a scalable, enantioselective synthesis method using asymmetric hydrogenation, achieving a 92% yield and >99% enantiomeric excess (EE). This breakthrough addresses previous challenges in large-scale production and paves the way for broader industrial adoption.

Mechanistic insights into the compound's activity have also emerged. Research published in *ACS Chemical Biology* revealed its ability to act as a selective inhibitor of lysine-specific demethylase 1 (LSD1), an epigenetic regulator implicated in cancer progression. The fluorinated side chain was found to enhance binding affinity by forming critical hydrogen bonds with the enzyme's active site, suggesting potential applications in oncology.

Looking ahead, the compound's utility is being explored in diverse areas, including radiopharmaceuticals and prodrug design. A 2024 study in *Nature Communications* reported its incorporation into fluorine-18 labeled tracers for positron emission tomography (PET) imaging, demonstrating superior pharmacokinetics in vivo. These findings underscore the compound's multifaceted role in advancing both therapeutic and diagnostic modalities.

In conclusion, 2,2-Difluoro-3-[3-(fluoromethyl)pyrrolidin-1-yl]propan-1-amine represents a promising scaffold in medicinal chemistry, with recent research elucidating its synthetic accessibility, biological targets, and translational potential. Continued investigation into its structure-activity relationships and optimization of derivative compounds is expected to yield further breakthroughs in the coming years.